Cas no 1932193-28-6 (rac-(2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylic acid)

• Product Name: rac-(2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylic acid
• CAS No: 1932193-28-6
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5246531
• PubChem ID: 124251409
• Update Time: 2025-05-27

rac-(2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 2,6-dimethyl-, (2S,3S,6R)-
• rac-(2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylic acid

• Inchi： 1S/C8H15NO2/c1-5-3-4-7(8(10)11)6(2)9-5/h5-7,9H,3-4H2,1-2H3,(H,10,11)/t5-,6+,7+/m1/s1
• InChI Key： YHOFKOUWZOQMJV-VQVTYTSYSA-N
• SMILES： N1[C@H](C)CC[C@H](C(O)=O)[C@@H]1C

Additional information on rac-(2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylic acid

Comprehensive Overview of rac-(2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylic acid (CAS No. 1932193-28-6)

The compound rac-(2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylic acid (CAS No. 1932193-28-6) is a stereochemically complex piperidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of multiple chiral centers, make it a valuable intermediate in the synthesis of bioactive molecules. The 2,6-dimethylpiperidine scaffold is particularly noteworthy for its role in modulating physicochemical properties such as solubility and bioavailability, which are critical factors in drug design.

In recent years, the demand for chiral building blocks like rac-(2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylic acid has surged, driven by the growing emphasis on enantioselective synthesis in the pharmaceutical industry. Researchers are increasingly exploring its potential applications in the development of central nervous system (CNS) therapeutics, owing to the piperidine moiety's prevalence in neuromodulatory agents. Additionally, its carboxylic acid functionality offers versatile reactivity for further derivatization, making it a sought-after compound in medicinal chemistry.

The synthesis of rac-(2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylic acid often involves multi-step processes that highlight the challenges of stereocontrol in organic chemistry. Advanced techniques such as asymmetric catalysis and enzymatic resolution are frequently employed to achieve high enantiomeric purity. These methods align with the industry's shift toward sustainable and efficient synthetic routes, a topic of great interest in both academic and industrial settings.

From a commercial perspective, rac-(2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylic acid is available through specialized chemical suppliers, catering to the needs of research institutions and pharmaceutical companies. Its pricing and availability are often discussed in forums and databases, reflecting its niche but growing market. Analytical characterization of this compound typically involves NMR spectroscopy, mass spectrometry, and HPLC, ensuring compliance with stringent quality standards.

Looking ahead, the versatility of rac-(2R,3R,6S)-2,6-dimethylpiperidine-3-carboxylic acid positions it as a key player in the discovery of next-generation therapeutics. Its integration into machine learning-driven drug discovery platforms further underscores its relevance in modern research. As the scientific community continues to explore its potential, this compound is poised to remain a focal point in the quest for innovative and effective chemical entities.